Cas no 15708-41-5 (EDTA iron sodium)

• Product Name: EDTA iron sodium
• CAS No: 15708-41-5
• MF: C₁₀H₁₂FeN₂NaO₈
• MW: 367.045655250549
• MDL: MFCD00078215
• CID: 50184
• Update Time: 2026-05-14

EDTA iron sodium Chemical and Physical Properties

Names and Identifiers

• edta iron(iii) sodium salt
• edta ferric sodium salt
• edathamil
• ethylenediaminetetraacetic acid ferric sodium salt
• EDTA-FE-13
• Ethylenediaminetetraacetic acid monosodium ferric salt
• Sodium iron ethylenediamine tetraacetic acid
• Ethylenediaminetetraacetic acid iron sodium salt hydrate
• Sodium Iron EDTA
• EDTA-FE
• EthylenediaMinetetraacetic acid
• Ethylenediaminetetraacetic acid fe
• Ethylenediaminetetraacetic Acid Iron(III) Sodium Salt Hydrate
• Ethylenediaminetetraacetic Acid Monosodium Ferric Salt Hydrate
• EthylenediaMinetetraacetic acid, iron(III) MonosodiuM salt
• Ethylenediaminetetraacetic acid,ferric sodium salt trihydrate
• Ferric Sodi
• sodium,2-[2-[bis(carboxylatomethyl)amino]ethyl-(carboxylatomethyl)amino]acetate,iron(3+)
• Komplexon™ II
• Calmosine
• Sodium feredetate
• Ferisan
• Sytron
• Sequestrene NaFe
• Sodium ironedetate
• Ferric sodium EDTA
• Sodium ferric EDTA
• Ferric sodium edetate
• Monosodium ferric EDTA
• Natrium-eisen(III)-edetat
• Ferric sodium ethylenediaminetetraacetate
• Natrii feredetas [INN-Latin]
• Ethylenediaminetetraacetic acid iron(III) sodium salt
• Sequestrene Na Fe
• EDTA iron sodium
• Ethylenediaminetetraacetic Acid Monosodium Ferric Salt Hydrate

• MDL： MFCD00078215
• Inchi： 1S/C10H16N2O8.Fe.Na/c13-7(14)3-11(4-8(15)16)1-2-12(5-9(17)18)6-10(19)20;;/h1-6H2,(H,13,14)(H,15,16)(H,17,18)(H,19,20);;/q;+3;+1/p-4
• InChI Key： MKWYFZFMAMBPQK-UHFFFAOYSA-J
• SMILES： [Fe+3].[Na+].[O-]C(C([H])([H])N(C([H])([H])C(=O)[O-])C([H])([H])C([H])([H])N(C([H])([H])C(=O)[O-])C([H])([H])C(=O)[O-])=O

Computed Properties

• Exact Mass: 366.98400
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 293
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 167

Experimental Properties

• Melting Point: 350-360°C
• Water Partition Coefficient: dissolution
• PSA: 167.00000
• LogP: -7.41250
• Merck: 14,4031

EDTA iron sodium Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： R36/37/38
• Safety Instruction： S26-S36-S37/39
• RTECS：AH4900000
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：room temp
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tetracarboxylic acids and derivatives

Additional information on EDTA iron sodium

Professional Introduction to CAS No. 15708-41-5 and Product Name: EDTA Iron Sodium

The compound with the CAS number 15708-41-5 is a specialized chemical entity that has garnered significant attention in the field of pharmaceuticals and biotechnology. Its product name, EDTA Iron Sodium, refers to a derivative of ethylenediaminetetraacetic acid (EDTA) that is chelated with iron, forming a stable and highly effective compound. This introduction aims to provide a comprehensive overview of the properties, applications, and recent advancements in research involving EDTA Iron Sodium, emphasizing its role in modern therapeutic strategies.

Ethylenediaminetetraacetic acid (EDTA) is a well-known chelating agent, renowned for its ability to bind metal ions tightly, forming stable complexes. When combined with iron, it yields EDTA Iron Sodium, a compound that has found extensive use in various medical and industrial applications. The chelation process enhances the solubility and bioavailability of iron, making it an ideal candidate for therapeutic interventions targeting iron deficiency anemia and other metabolic disorders.

The primary significance of EDTA Iron Sodium lies in its application as an iron supplement. Traditional iron supplements often face challenges such as poor absorption and gastrointestinal side effects. However, EDTA Iron Sodium has demonstrated superior bioavailability due to its efficient chelation of iron, ensuring that the metal ion is delivered in a form that is readily absorbed by the body. This has made it a preferred choice in clinical settings where precise control over iron delivery is crucial.

Recent research has highlighted the potential of EDTA Iron Sodium in addressing not only iron deficiency but also in managing conditions where excessive iron accumulation poses a risk. For instance, studies have explored its efficacy in mitigating iron overload disorders such as hemochromatosis. The ability of EDTA Iron Sodium to selectively bind and remove excess iron from the bloodstream offers a promising therapeutic approach for patients suffering from these conditions.

Beyond its medical applications, EDTA Iron Sodium has also shown promise in industrial and environmental contexts. Its chelating properties make it an effective agent for water treatment and metal ion sequestration in industrial processes. By binding to heavy metals such as lead and cadmium, EDTA Iron Sodium helps in detoxifying contaminated water sources, thereby contributing to environmental safety and sustainability.

One of the most compelling aspects of EDTA Iron Sodium is its versatility in research applications. In academic laboratories, it serves as a critical reagent in biochemical assays where precise control over metal ion concentrations is essential. Its role in studying enzyme kinetics and metalloprotein interactions has been particularly noteworthy, providing insights into fundamental biological processes.

The pharmaceutical industry has also leveraged the unique properties of EDTA Iron Sodium to develop novel drug formulations. Its stability under various pH conditions makes it an excellent candidate for inclusion in oral and injectable medications. Furthermore, its compatibility with other therapeutic agents enhances its utility in combination therapies aimed at addressing complex diseases.

In conclusion, the compound with CAS number 15708-41-5, known as EDTA Iron Sodium, represents a significant advancement in both medical and industrial chemistry. Its ability to chelate iron effectively has opened new avenues for treating iron-related disorders while also finding applications in environmental remediation and biochemical research. As ongoing studies continue to uncover new uses for this compound, its importance is likely to grow even further, solidifying its position as a cornerstone of modern chemical therapeutics.